Cas no 756849-36-2 (3-Thiophenecarboxamide, 2-[(2-[1,1'-biphenyl]-4-ylacetyl)amino]-)

• Product Name: 3-Thiophenecarboxamide, 2-[(2-[1,1'-biphenyl]-4-ylacetyl)amino]-
• CAS No: 756849-36-2
• MF: C₁₉H₁₆N₂O₂S
• MW: 336.4
• CID: 5519609
• PubChem ID: 2128371
• Update Time: 2025-05-28

3-Thiophenecarboxamide, 2-[(2-[1,1'-biphenyl]-4-ylacetyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, 2-[(2-[1,1'-biphenyl]-4-ylacetyl)amino]-
• 2-(2-([1,1'-Biphenyl]-4-yl)acetamido)thiophene-3-carboxamide
• WAY-626309
• CHEMBL1767289
• G71569
• Z29084339
• 756849-36-2
• 2-(2-(biphenyl-4-yl)acetamido)thiophene-3-carboxamide
• AKOS034078132
• BDBM50342376

• Inchi： 1S/C19H16N2O2S/c20-18(23)16-10-11-24-19(16)21-17(22)12-13-6-8-15(9-7-13)14-4-2-1-3-5-14/h1-11H,12H2,(H2,20,23)(H,21,22)
• InChI Key： YYXUXBGOPPLOIM-UHFFFAOYSA-N
• SMILES： C1(NC(CC2=CC=C(C3=CC=CC=C3)C=C2)=O)SC=CC=1C(N)=O

Computed Properties

• Exact Mass: 336.09324893g/mol
• Monoisotopic Mass: 336.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 100Ų

Additional information on 3-Thiophenecarboxamide, 2-[(2-[1,1'-biphenyl]-4-ylacetyl)amino]-

Comprehensive Overview of 3-Thiophenecarboxamide, 2-[(2-[1,1'-biphenyl]-4-ylacetyl)amino]- (CAS No. 756849-36-2)

The compound 3-Thiophenecarboxamide, 2-[(2-[1,1'-biphenyl]-4-ylacetyl)amino]- (CAS No. 756849-36-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, this compound serves as a valuable intermediate in the synthesis of bioactive molecules and functional materials. The presence of both thiophene and biphenyl moieties in its structure contributes to its diverse applications, ranging from drug development to advanced material engineering.

In recent years, the demand for heterocyclic compounds like 3-Thiophenecarboxamide derivatives has surged due to their potential in addressing modern challenges such as antimicrobial resistance and sustainable material design. Researchers are particularly interested in how the 2-[(2-[1,1'-biphenyl]-4-ylacetyl)amino] substituent enhances the compound's binding affinity to biological targets, making it a promising candidate for therapeutic applications. This aligns with the growing trend of exploring structure-activity relationships (SAR) in drug discovery.

The synthesis and characterization of CAS No. 756849-36-2 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, which are critical for its use in high-value applications. The compound's stability under various conditions also makes it suitable for long-term storage and transportation, a key consideration for industrial-scale production.

From an environmental perspective, the development of eco-friendly synthesis routes for 3-Thiophenecarboxamide derivatives is a hot topic. Researchers are investigating catalytic methods and green solvents to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable chemistry, a subject frequently searched by professionals and academics alike.

In material science, the π-conjugated system of 3-Thiophenecarboxamide, 2-[(2-[1,1'-biphenyl]-4-ylacetyl)amino]- offers intriguing electronic properties. Its potential use in organic semiconductors and photovoltaic devices is under active exploration, driven by the global push for renewable energy solutions. This connects to popular search queries about next-generation solar cells and conductive polymers.

Quality control and regulatory compliance are paramount when working with CAS No. 756849-36-2. Reputable suppliers provide detailed certificates of analysis (CoA) and adhere to international standards like ISO and GMP. These practices ensure the compound meets the stringent requirements of pharmaceutical and high-tech industries, addressing common user concerns about product authenticity and safety.

Future research directions for 3-Thiophenecarboxamide, 2-[(2-[1,1'-biphenyl]-4-ylacetyl)amino]- include optimizing its bioavailability for medical applications and scaling up production through continuous flow chemistry. These advancements could unlock new opportunities in personalized medicine and industrial manufacturing, topics frequently discussed in scientific forums and search engines.

In summary, 3-Thiophenecarboxamide, 2-[(2-[1,1'-biphenyl]-4-ylacetyl)amino]- represents a versatile compound with broad interdisciplinary relevance. Its unique properties and applications make it a subject of ongoing innovation, reflecting the dynamic nature of modern chemical research and development.